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Compound of Interest

Compound Name: Bay 65-1942 R form

Cat. No.: B10862299

Get Quote

Abstract & Compound Identity
Bay 65-1942 (R-Form) is the less active enantiomer (distomer) of the potent, ATP-competitive,

and selective IKKβ inhibitor, Bay 65-1942.[1] While the active enantiomer (typically the S-form

or racemate) is utilized to block NF-κB signaling by preventing IκBα phosphorylation, the R-

form serves a critical role as a negative control in biological assays. This allows researchers to

distinguish between on-target pharmacological effects and non-specific toxicity or off-target

interactions.

This guide details the rigorous handling, storage, and solubilization protocols required to

maintain the chemical integrity of the R-form, ensuring valid experimental comparisons.

Physicochemical Properties[2][3][4]
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Property Data

Compound Name Bay 65-1942 (R-Form)

CAS Number 758683-21-5

Molecular Weight ~395.45 g/mol (Free Base)

Chemical Formula C₂₂H₂₅N₃O₄

Appearance White to gray solid

Solubility
Soluble in DMSO (≥ 100 mg/mL); Insoluble in

water

Primary Utility Negative control for IKKβ inhibition studies

Handling & Storage Protocols
Core Directive: Stability Preservation
Like many kinase inhibitors, Bay 65-1942 (R-Form) is sensitive to moisture and repeated

freeze-thaw cycles. The following protocols are designed to prevent hydrolysis and

precipitation.

A. Solid State Storage
Temperature: Store at -20°C for up to 3 years.

Environment: Keep in a sealed container with desiccant.

Equilibration: Before opening the vial, allow it to warm to room temperature (approx. 30

minutes). Why? Opening a cold vial in humid air causes condensation to form on the

hygroscopic solid, leading to degradation.

B. Stock Solution Preparation (DMSO)
Target Concentration: 10 mM (Standard Stock)

Solvent Selection: Use anhydrous DMSO (Dimethyl Sulfoxide), ACS grade or higher. Avoid

ethanol if possible, as solubility is significantly lower.
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Dissolution:

Weigh the desired amount of Bay 65-1942 (R-Form).

Add DMSO to achieve the target concentration (e.g., for 1 mg of powder, add ~253 µL

DMSO for 10 mM).

Vortex vigorously for 30 seconds.

Troubleshooting: If particulates remain, sonicate in a water bath at 37°C for 5–10 minutes.

Aliquoting (Critical):

Do NOT store the bulk stock solution in a single tube.

Aliquot into single-use volumes (e.g., 20 µL or 50 µL) in light-protective, O-ring sealed

cryovials.

Storage:

-80°C: Stable for 6 months (Recommended).[2]

-20°C: Stable for 1 month.

4°C: Use within 1 week.

C. In Vivo Formulation (Vehicle Guide)
When using the R-Form as a control in animal models, the vehicle must match the active drug

group exactly.

Recommended Formulation (Solubility ~2.5 mg/mL):

10% DMSO (Dissolve compound here first).

40% PEG300 (Add slowly while vortexing).

5% Tween-80 (Add and vortex).
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45% Saline (Add last).

Note: Always prepare fresh immediately prior to dosing.

Experimental Application: The Negative Control
Scientific Rationale
In kinase inhibition studies, off-target toxicity is a common confounder. By treating a parallel

experimental group with the Bay 65-1942 R-Form, which possesses the same chemical

structure but significantly reduced affinity for the IKKβ ATP-binding pocket, you validate that the

observed phenotype (e.g., reduced cytokine production) is due to specific IKKβ blockade.

Mechanism of Action & Control Logic
The diagram below illustrates the NF-κB signaling pathway.[3] The Active Bay 65-1942 blocks

the IKK Complex.[1][3][4][5] The R-Form (Control) should theoretically allow the pathway to

proceed or show significantly reduced inhibition (higher IC₅₀).
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Figure 1: Mechanism of Action showing the specific blockade of IKKβ by the active form,

contrasted with the R-form negative control.

Experimental Protocol: In Vitro Cell Viability Assay
Objective: Determine if cytotoxicity is mechanism-dependent (IKKβ inhibition) or off-target.
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Cell Seeding: Seed cells (e.g., MYL-R or DLBCL lines) in 96-well plates (4x10⁴ cells/well).

Incubate for 24 hours.

Preparation:

Thaw 10 mM stock of Bay 65-1942 (Active).

Thaw 10 mM stock of Bay 65-1942 (R-Form).

Treatment:

Create a dilution series (e.g., 0.1 µM to 10 µM) for both compounds in culture media.

Control Group: DMSO vehicle only (0.1% final concentration).

Experimental Group: Active Bay 65-1942.[3][4][5][6][7]

Negative Control Group: R-Form Bay 65-1942.[1]

Incubation: Treat cells for 24–48 hours.

Readout: Perform MTS or CellTiter-Glo assay.

Interpretation:

Valid Result: Active form shows dose-dependent viability reduction; R-Form shows viability

similar to DMSO control (or significantly higher IC₅₀).

Off-Target Toxicity: Both Active and R-Form show similar killing curves.

Safety & Disposal
Hazard Classification: Bay 65-1942 is a potent bioactive molecule. Treat as toxic if

swallowed or inhaled.

PPE: Wear nitrile gloves, lab coat, and safety glasses. Handle powder in a biosafety cabinet

or chemical fume hood to prevent inhalation.
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Disposal: Collect all solid and liquid waste in designated hazardous chemical waste

containers. Do not dispose of down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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